Cas no 179756-90-2 (4-Chloro-2-piperazin-1-yl-pyrimidine)

4-Chloro-2-piperazin-1-yl-pyrimidine structure
179756-90-2 structure
Product Name:4-Chloro-2-piperazin-1-yl-pyrimidine
CAS No:179756-90-2
MF:C8H11ClN4
MW:198.65273976326
CID:66137
PubChem ID:21830782
Update Time:2025-04-18

4-Chloro-2-piperazin-1-yl-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(piperazin-1-yl)pyrimidine
    • 4-chloro-2-piperazin-1-ylpyrimidine
    • 4-Chloro-2-piperazin-1-yl-pyrimidine
    • 4-chloranyl-2-piperazin-1-yl-pyrimidine
    • 1-(4-Chloro-2-pyrimidinyl)piperazine
    • DTXSID70618595
    • 179756-90-2
    • A812482
    • SCHEMBL5758330
    • FT-0759227
    • Pyrimidine, 4-chloro-2-(1-piperazinyl)-
    • AKOS006306153
    • DB-065291
    • Inchi： 1S/C8H11ClN4/c9-7-1-2-11-8(12-7)13-5-3-10-4-6-13/h1-2,10H,3-6H2
    • InChI Key： MQSYDNGEAVHZAN-UHFFFAOYSA-N
    • SMILES： ClC1=CC=NC(=N1)N1CCNCC1

Computed Properties

  • Exact Mass: 198.06700
  • Monoisotopic Mass: 198.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 41A^2

Experimental Properties

  • Density: 1.272
  • Boiling Point: 362.673°C at 760 mmHg
  • Flash Point: 173.139°C
  • Refractive Index: 1.565
  • PSA: 41.05000
  • LogP: 0.93340

4-Chloro-2-piperazin-1-yl-pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-piperazin-1-yl-pyrimidine Pricemore >>

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